2/'-Deoxy-5/'-O-DMT-N6-phenoxyacetyl-D-adenosine
2/'-Deoxy-5/'-O-DMT-N6-phenoxyacetyl-D-adenosine
Brand Name:
Vulcanchem
CAS No.:
110522-82-2
VCID:
VC0034902
InChI:
InChI=1S/C39H37N5O7/c1-47-29-17-13-27(14-18-29)39(26-9-5-3-6-10-26,28-15-19-30(48-2)20-16-28)50-22-33-32(45)21-35(51-33)44-25-42-36-37(40-24-41-38(36)44)43-34(46)23-49-31-11-7-4-8-12-31/h3-20,24-25,32-33,35,45H,21-23H2,1-2H3,(H,40,41,43,46)/t32-,33+,35+/m0/s1
SMILES:
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C(N=CN=C65)NC(=O)COC7=CC=CC=C7)O
Molecular Formula:
C39H37N5O7
Molecular Weight:
687.7 g/mol
2/'-Deoxy-5/'-O-DMT-N6-phenoxyacetyl-D-adenosine
CAS No.: 110522-82-2
Main Products
VCID: VC0034902
Molecular Formula: C39H37N5O7
Molecular Weight: 687.7 g/mol
| CAS No. | 110522-82-2 |
|---|---|
| Product Name | 2/'-Deoxy-5/'-O-DMT-N6-phenoxyacetyl-D-adenosine |
| Molecular Formula | C39H37N5O7 |
| Molecular Weight | 687.7 g/mol |
| IUPAC Name | N-[9-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]purin-6-yl]-2-phenoxyacetamide |
| Standard InChI | InChI=1S/C39H37N5O7/c1-47-29-17-13-27(14-18-29)39(26-9-5-3-6-10-26,28-15-19-30(48-2)20-16-28)50-22-33-32(45)21-35(51-33)44-25-42-36-37(40-24-41-38(36)44)43-34(46)23-49-31-11-7-4-8-12-31/h3-20,24-25,32-33,35,45H,21-23H2,1-2H3,(H,40,41,43,46)/t32-,33+,35+/m0/s1 |
| Standard InChIKey | JDJUQANHKJNEFT-VUHKNJSWSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H](C[C@@H](O4)N5C=NC6=C(N=CN=C65)NC(=O)COC7=CC=CC=C7)O |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C(N=CN=C65)NC(=O)COC7=CC=CC=C7)O |
| Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(CC(O4)N5C=NC6=C(N=CN=C65)NC(=O)COC7=CC=CC=C7)O |
| PubChem Compound | 13888002 |
| Last Modified | Nov 11 2021 |
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